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Compound Name: Acedoben sodium

L Get Quote

Cat. No.: B12384021

Acedoben Sodium: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acedoben sodium, including its
chemical properties and its role as a component of the immunomodulatory agent Inosine
Pranobex. While information on Acedoben sodium as a standalone agent is limited, its
function within Inosine Pranobex offers significant insights into its potential biological activities.

Core Properties of Acedoben Sodium

Acedoben sodium is the sodium salt of Acedoben (4-acetamidobenzoic acid). Key quantitative
data for both Acedoben and its sodium salt are summarized below.

Property Acedoben Sodium Acedoben

CAS Number 29305-16-6[1][2][3] 556-08-1[2][4]

Molecular Formula CoHsNNaOs3 C9oHoNOs

Molecular Weight 201.15 g/mol 179.17 g/mol
4-Acetamidobenzoic acid, N-

Synonyms Sodium 4-acetamidobenzoate Acetyl-PABA, p-

Acetamidobenzoic acid
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Mechanism of Action: The Role of Acedoben in
Inosine Pranobex

Acedoben is a key component of Inosine Pranobex (also known as Inosine Acedoben
Dimepranol), an immunomodulatory drug with antiviral properties. Inosine Pranobex is a
complex of inosine and dimepranol acedoben in a 1:3 molar ratio. The mechanism of action is
multifaceted, primarily involving the stimulation of the host's immune response.

Immunomodulatory Effects

Inosine Pranobex enhances cell-mediated immunity. It promotes the differentiation and
proliferation of T-lymphocytes, particularly inducing a Thl-type response. This leads to an
increased production of pro-inflammatory cytokines such as Interleukin-2 (IL-2) and Interferon-
gamma (IFN-y). Furthermore, it boosts the cytotoxic activity of Natural Killer (NK) cells and
enhances the chemotaxis and phagocytosis of neutrophils, monocytes, and macrophages.
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Immunomodulatory Signaling of Inosine Pranobex

Antiviral Properties

In addition to its immunomodulatory effects, Inosine Pranobex exhibits direct antiviral activity. It
is believed to inhibit viral RNA synthesis and replication. One proposed mechanism suggests
that it acts on cellular ribosomes and polyribosomes, preserving their structure and function,
thereby favoring the synthesis of cellular RNA over viral RNA. This action impedes the virus's
ability to replicate its genetic material and multiply.
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Proposed Antiviral Mechanism of Inosine Pranobex

Experimental Protocols

Detailed experimental protocols specifically for Acedoben sodium are not readily available in
the public domain. Research involving this compound is predominantly in the context of Inosine
Pranobex. Methodologies for studying the effects of Inosine Pranobex would typically involve
standard immunological and virological assays, such as:

* Lymphocyte Proliferation Assays: To measure the proliferation of T-lymphocytes in response
to mitogens or antigens, with and without the presence of the drug.
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o Cytokine Quantification: Using techniques like ELISA or flow cytometry to measure the levels
of cytokines (e.g., IL-2, IFN-y) produced by immune cells.

o Natural Killer (NK) Cell Cytotoxicity Assays: To assess the ability of NK cells to kill target
cells.

 Viral Plaque Assays: To determine the reduction in viral replication in cell cultures treated
with the compound.

e Quantitative PCR (gPCR): To quantify the levels of viral RNA in treated versus untreated
cells.

Summary

Acedoben sodium is a chemical compound whose biological significance is primarily
understood through its role in the immunomodulatory drug Inosine Pranobex. Within this
complex, it contributes to a dual mechanism of action that enhances the host's immune
response against viral infections while also directly interfering with viral replication. For
researchers and drug development professionals, the study of Acedoben sodium will likely
continue to be intertwined with the broader investigation of Inosine Pranobex and its
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acedoben sodium CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384021#acedoben-sodium-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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